Cas no 1353943-58-4 (1-(2-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride)

• Product Name: 1-(2-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride
• CAS No: 1353943-58-4
• MF: C₁₃H₁₆ClN₃O₂
• MW: 281.738041877747
• CID: 2091099
• PubChem ID: 71301910
• Update Time: 2025-05-19

1-(2-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride
• 1-[(2-cyanophenyl)methyl]piperazine-2-carboxylic acid,hydrochloride
• DB-300440
• 1-[(2-CYANOPHENYL)METHYL]PIPERAZINE-2-CARBOXYLIC ACID HYDROCHLORIDE
• 1-(2-Cyano-benzyl)-piperazine-2-carboxylic acid hydrochloride
• G71894
• AKOS024464267
• 1-[(2-cyanophenyl)methyl]piperazine-2-carboxylic acid;hydrochloride
• 1353943-58-4

• MDL： MFCD21098449
• Inchi： 1S/C13H15N3O2.ClH/c14-7-10-3-1-2-4-11(10)9-16-6-5-15-8-12(16)13(17)18;/h1-4,12,15H,5-6,8-9H2,(H,17,18);1H
• InChI Key： DIQODBCWKFLDAI-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CNCCN1CC1C=CC=CC=1C#N)=O

Computed Properties

• Exact Mass: 281.0931045g/mol
• Monoisotopic Mass: 281.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4Ų

Additional information on 1-(2-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride

Comprehensive Overview of 1-(2-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride (CAS No. 1353943-58-4)

1-(2-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride (CAS No. 1353943-58-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperazine backbone and cyanobenzyl moiety, is widely utilized in drug discovery and development. Its molecular structure, combining a carboxylic acid group and a hydrochloride salt, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition studies.

The growing demand for high-purity chemical intermediates in the pharmaceutical industry has placed compounds like 1-(2-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride in the spotlight. With the rise of AI-driven drug discovery and computational chemistry, this compound is often explored for its molecular docking potential and structure-activity relationships (SAR). Its CAS No. 1353943-58-4 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in modern research. Additionally, its hydrochloride salt form enhances solubility, a critical factor for in vitro and in vivo studies.

One of the key trends driving interest in 1-(2-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride is the focus on neurodegenerative diseases and GPCR-targeted therapies. The compound's piperazine core is a common motif in drugs targeting dopamine receptors and serotonin pathways, making it a valuable scaffold for medicinal chemistry. Recent publications have highlighted its role in designing selective inhibitors and allosteric modulators, aligning with the industry's shift toward precision medicine.

From a synthetic perspective, CAS No. 1353943-58-4 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are optimizing routes to produce this compound with minimal waste and energy consumption, addressing the global push for environmentally friendly manufacturing. Its cyanobenzyl group also offers opportunities for click chemistry applications, further expanding its utility in bioconjugation and probe development.

In summary, 1-(2-Cyanobenzyl)piperazine-2-carboxylic acid hydrochloride (CAS No. 1353943-58-4) is a multifaceted compound with broad applications in drug development, biochemical research, and material science. Its structural features and functional groups make it a subject of ongoing investigation, particularly in areas like CNS drug design and sustainable chemistry. As the scientific community continues to explore its potential, this compound remains a critical tool for advancing innovative therapeutics and cutting-edge research.